Cas no 2229383-14-4 (3-(2-fluoro-6-methoxy-4-methylphenyl)propane-1-thiol)

• Product Name: 3-(2-fluoro-6-methoxy-4-methylphenyl)propane-1-thiol
• CAS No: 2229383-14-4
• MF: C₁₁H₁₅FOS
• MW: 214.299605607986
• CID: 6571512
• PubChem ID: 165650100
• Update Time: 2025-10-31

3-(2-fluoro-6-methoxy-4-methylphenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methoxy-4-methylphenyl)propane-1-thiol
• EN300-1733978
• 2229383-14-4

• Inchi： 1S/C11H15FOS/c1-8-6-10(12)9(4-3-5-14)11(7-8)13-2/h6-7,14H,3-5H2,1-2H3
• InChI Key： RSISKKWOCOOIFA-UHFFFAOYSA-N
• SMILES： SCCCC1C(=CC(C)=CC=1OC)F

Computed Properties

• Exact Mass: 214.08276443g/mol
• Monoisotopic Mass: 214.08276443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 10.2Ų

Additional information on 3-(2-fluoro-6-methoxy-4-methylphenyl)propane-1-thiol

Introduction to 3-(2-fluoro-6-methoxy-4-methylphenyl)propane-1-thiol (CAS No: 2229383-14-4)

3-(2-fluoro-6-methoxy-4-methylphenyl)propane-1-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2229383-14-4, belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development. The presence of both aromatic and thiol functional groups in its molecular structure contributes to its versatility, enabling various chemical modifications and biological interactions.

The molecular structure of 3-(2-fluoro-6-methoxy-4-methylphenyl)propane-1-thiol consists of a phenyl ring substituted with a fluoro group at the 2-position, a methoxy group at the 6-position, and a methyl group at the 4-position. The propane backbone is terminated with a thiol (-SH) group at the 1-position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The fluoro group, in particular, is known for its ability to modulate metabolic stability and binding affinity, while the methoxy and methyl groups contribute to hydrophobicity and overall molecular shape.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs), which are often challenging targets for drug intervention. 3-(2-fluoro-6-methoxy-4-methylphenyl)propane-1-thiol has been explored as a potential scaffold for designing inhibitors targeting various PPIs involved in critical biological pathways. For instance, studies have indicated that this compound may interact with proteins involved in cancer progression and inflammation by disrupting or stabilizing specific protein complexes. The thiol group provides a nucleophilic center that can engage in covalent or non-covalent interactions with target proteins, offering a mechanism for selective inhibition.

One of the most compelling aspects of 3-(2-fluoro-6-methoxy-4-methylphenyl)propane-1-thiol is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and dysregulation of kinase activity is associated with numerous diseases, including cancer. The aromatic ring system and the thiol group in this compound allow for interactions with the ATP-binding pockets of kinases, potentially leading to the development of novel therapeutics. Preliminary computational studies have suggested that this molecule may exhibit high binding affinity for certain kinases, making it an attractive candidate for further investigation.

The synthesis of 3-(2-fluoro-6-methoxy-4-methylphenyl)propane-1-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro group at the 2-position of the phenyl ring is particularly challenging due to its sensitivity to nucleophilic substitution reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently. Additionally, protecting group strategies are often necessary to prevent unwanted side reactions involving the thiol group during subsequent synthetic steps.

Biological evaluation of 3-(2-fluoro-6-methoxy-4-methylphenyl)propane-1-thiol has revealed promising activities in several in vitro assays. For example, studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. The thiol group has been shown to be crucial for these effects, as modifications that disrupt its reactivity significantly reduce biological activity. Furthermore, the presence of fluorine and methoxy substituents appears to enhance binding affinity by influencing electronic distributions within the molecule.

Recent advances in structural biology have facilitated high-resolution crystallographic studies of protein-ligand complexes involving small molecules like 3-(2-fluoro-6-methoxy-4-methylphenyl)propane-1-thiol. These studies provide valuable insights into how this compound interacts with its biological targets at an atomic level. Detailed understanding of these interactions has enabled medicinal chemists to design derivatives with improved potency and selectivity. For instance, computational modeling combined with experimental validation has helped identify key residues on target proteins that are critical for binding affinity.

The potential therapeutic applications of 3-(2-fluoro-6-methoxy-4-methylphenyl)propane-1-thiol extend beyond oncology. Research suggests that this compound may also have anti-inflammatory properties by modulating inflammatory cytokine production and signaling pathways. Inflammatory processes are central to many chronic diseases, including autoimmune disorders and neurodegenerative conditions. Therefore, exploring this molecule as a lead compound for developing anti-inflammatory agents represents an exciting avenue for future research.

In conclusion,3-(2-fluoro-6-methoxy-4-methylphenyl)propane-1-thiol (CAS No: 2229383-14-4) is a structurally intriguing compound with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups makes it suitable for modulating various biological pathways, particularly those involving protein-protein interactions and kinase activity. While further research is needed to fully elucidate its mechanisms of action and therapeutic potential,3-(2-fluoro-6-methoxy-4-methylphenyl)propane-1-thiol represents an important scaffold for designing novel therapeutics targeting diseases such as cancer and inflammation.